Cas no 2119694-63-0 (Methyl 2-(6-fluoro-2-hydroxyquinolin-4-yl)acetate)

• Product Name: Methyl 2-(6-fluoro-2-hydroxyquinolin-4-yl)acetate
• CAS No: 2119694-63-0
• MF: C₁₂H₁₀FNO₃
• MW: 235.211106777191
• CID: 6279340
• PubChem ID: 165453507
• Update Time: 2025-05-21

Methyl 2-(6-fluoro-2-hydroxyquinolin-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2119694-63-0
• methyl 2-(6-fluoro-2-hydroxyquinolin-4-yl)acetate
• EN300-732083
• Methyl 2-(6-fluoro-2-hydroxyquinolin-4-yl)acetate

• Inchi： 1S/C12H10FNO3/c1-17-12(16)5-7-4-11(15)14-10-3-2-8(13)6-9(7)10/h2-4,6H,5H2,1H3,(H,14,15)
• InChI Key： SNZGFMOAAZSLIW-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(=CC(N2)=O)CC(=O)OC

Computed Properties

• Exact Mass: 235.06447134g/mol
• Monoisotopic Mass: 235.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.4Ų

Additional information on Methyl 2-(6-fluoro-2-hydroxyquinolin-4-yl)acetate

Exploring Methyl 2-(6-fluoro-2-hydroxyquinolin-4-yl)acetate (CAS No. 2119694-63-0): Properties, Applications, and Market Insights

Methyl 2-(6-fluoro-2-hydroxyquinolin-4-yl)acetate (CAS No. 2119694-63-0) is a specialized fluoroquinoline derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique quinoline backbone and ester functional group, has garnered attention for its structural versatility and applications in drug discovery. Researchers are increasingly focusing on 6-fluoro-2-hydroxyquinoline derivatives due to their bioactive properties, making this compound a subject of interest in modern medicinal chemistry.

The molecular structure of Methyl 2-(6-fluoro-2-hydroxyquinolin-4-yl)acetate features a fluorine substituent at the 6-position and a hydroxy group at the 2-position of the quinoline ring, enhancing its reactivity and interaction with biological targets. The methyl acetate moiety further contributes to its solubility and stability, making it suitable for various synthetic applications. Recent studies highlight its role as a key intermediate in the synthesis of more complex molecules, particularly those targeting enzyme inhibition and receptor modulation.

In the pharmaceutical industry, Methyl 2-(6-fluoro-2-hydroxyquinolin-4-yl)acetate is explored for its potential in developing anti-inflammatory and antimicrobial agents. The fluoroquinoline scaffold is known for its ability to interact with bacterial DNA gyrase, a mechanism leveraged in antibiotics like ciprofloxacin. While this compound itself is not a drug, its derivatives are being investigated for their efficacy against resistant bacterial strains, a pressing concern in global healthcare. The rise of antimicrobial resistance (AMR) has spurred interest in novel quinoline-based compounds, positioning this chemical as a valuable building block in research.

Beyond pharmaceuticals, Methyl 2-(6-fluoro-2-hydroxyquinolin-4-yl)acetate finds applications in material science and organic electronics. Its conjugated system and electron-withdrawing fluorine atom make it a candidate for designing organic semiconductors and light-emitting diodes (OLEDs). Researchers are also examining its fluorescence properties, which could be harnessed in bioimaging and sensor technologies. These interdisciplinary applications align with the growing demand for sustainable and high-performance materials in tech industries.

The market for fluoroquinoline derivatives is expanding, driven by advancements in precision medicine and green chemistry. As synthetic methodologies evolve, compounds like Methyl 2-(6-fluoro-2-hydroxyquinolin-4-yl)acetate are becoming more accessible to researchers worldwide. Suppliers and manufacturers are increasingly listing this chemical in catalogs tailored to drug discovery and bioconjugation, reflecting its commercial relevance. Analytical techniques such as HPLC and NMR are routinely employed to verify its purity, ensuring compliance with industry standards.

Environmental and safety considerations are paramount when handling Methyl 2-(6-fluoro-2-hydroxyquinolin-4-yl)acetate. While not classified as hazardous under standard regulations, proper lab practices—including the use of personal protective equipment (PPE)—are recommended. The compound’s biodegradability and ecotoxicological profile are areas of ongoing study, particularly as sustainability gains prominence in chemical research. This aligns with the broader shift toward green synthesis and benign-by-design principles in the chemical industry.

In summary, Methyl 2-(6-fluoro-2-hydroxyquinolin-4-yl)acetate (CAS No. 2119694-63-0) represents a versatile and scientifically valuable compound. Its applications span pharmaceutical intermediates, material innovation, and biochemical research, addressing contemporary challenges in health and technology. As interest in tailored quinoline derivatives grows, this compound is poised to play a pivotal role in next-generation scientific breakthroughs.